Cas no 2137516-59-5 (2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanediamide)

• Product Name: 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanediamide
• CAS No: 2137516-59-5
• MF: C₁₀H₁₆N₆O₂
• MW: 252.273040771484
• CID: 5810066
• PubChem ID: 165875480
• Update Time: 2024-01-10

2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanediamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanediamide
• 2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]butanediamide
• 2137516-59-5
• EN300-1130782

• Inchi： 1S/C10H16N6O2/c11-7(3-8(12)17)10(18)15-9-1-2-14-16(9)6-4-13-5-6/h1-2,6-7,13H,3-5,11H2,(H2,12,17)(H,15,18)
• InChI Key： TZULQIIVDUNXTA-UHFFFAOYSA-N
• SMILES： O=C(C(CC(N)=O)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 252.13347377g/mol
• Monoisotopic Mass: 252.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 128Ų